BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Isocyanato-2-methylcyclopropane: A Technical
Guide to Reactivity and Application

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-Isocyanato-2-
Compound Name:

methylcyclopropane
CAS No.: 1016807-38-7
Cat. No.: B3373959

Get Quote

Executive Summary

1-isocyanato-2-methylcyclopropane (CAS 25694-89-7) is a specialized electrophilic building
block used in the synthesis of pharmacologically active urea and carbamate derivatives.
Characterized by the presence of a strained cyclopropane ring adjacent to a reactive
isocyanate group, this scaffold offers unique steric and electronic properties that enhance
metabolic stability and receptor binding affinity in drug candidates. This guide provides a
comprehensive analysis of its synthesis via the Curtius rearrangement, its reactivity profile with
nucleophiles, and critical handling protocols to maintain stereochemical integrity.

Chemical Identity and Physical Properties[1][2]
Structural Characteristics

The molecule features a cyclopropane ring substituted at the C1 and C2 positions. The rigidity
of the cyclopropyl backbone restricts the conformational freedom of the attached isocyanate
group, a feature often exploited in medicinal chemistry to lock ligands into bioactive

conformations.
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IUPAC Name: 1-isocyanato-2-methylcyclopropane

CAS Number: 25694-89-7

Molecular Formula: CsH7NO[1]

Molecular Weight: 97.12 g/mol

SMILES: CC1CCIN=C=0

Physical Properties

Note: Due to the specialized nature of this intermediate, some values are predicted based on
structural homologs.

Property Value | Description Source/Note

Physical State Colorless to pale yellow liquid Standard State

~84-88 °C (Predicted at 760

Boiling Point Volatile; handle in fume hood
mmHgQ)

Density ~0.98 g/cm?3 (Predicted) Less dense than water

Solubility Soluble in DCM, THF, Toluene Reacts with protic solvents

Stability Moisture sensitive Hydrolyzes to amine/urea

Synthesis and Preparation

The most robust route to 1-isocyanato-2-methylcyclopropane is the Curtius Rearrangement
of 2-methylcyclopropanecarboxylic acid. This pathway is preferred over phosgenation of the
amine due to milder conditions and better retention of stereochemistry.

Protocol: Curtius Rearrangement

Reaction Principle: Thermal decomposition of an acyl azide releases nitrogen gas (

) to form a transient nitrene (or concerted shift), which rearranges to the isocyanate.[2]
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Reagents:

Precursor: 2-methylcyclopropanecarboxylic acid (cis or trans)

Azide Source: Diphenylphosphoryl azide (DPPA)[2][3][4]

Base: Triethylamine (EtsN) or Diisopropylethylamine (DIPEA)

Solvent: Toluene (anhydrous)
Step-by-Step Methodology:

 Activation: Dissolve 2-methylcyclopropanecarboxylic acid (1.0 eq) in anhydrous toluene
under

atmosphere.

o Azide Formation: Add EtsN (1.1 eq) followed by dropwise addition of DPPA (1.1 eq) at 0°C.
Stir at 0°C for 1 hour, then warm to room temperature for 1-2 hours.

o Rearrangement: Heat the reaction mixture to 80—90°C. Evolution of

gas indicates the formation of the isocyanate. Monitor by IR (appearance of strong
band at ~2260 cm~1).[5]

« |solation: Once gas evolution ceases (approx. 2—4 hours), the solution contains the
isocyanate. It can be used directly (one-pot) or distilled under reduced pressure for isolation.

[6]

Critical Control Point: The reaction proceeds with retention of configuration. Starting with trans-
2-methylcyclopropanecarboxylic acid yields trans-1-isocyanato-2-methylcyclopropane.

Synthesis Workflow Diagram
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Caption: Synthetic pathway via Curtius rearrangement highlighting reagents and
stereochemical retention.

Chemical Reactivity Profile
Nucleophilic Addition

The isocyanate carbon is highly electrophilic. The primary utility of this compound is to install
the N-(2-methylcyclopropyl) motif into ureas and carbamates.

e Reaction with Amines: Rapidly forms ureas.
o R-NH:z + Isocyanate — R-NH-CO-NH-(2-methylcyclopropyl)

o Reaction with Alcohols: Forms carbamates (urethanes). Requires heating or Lewis acid
catalysis (e.g., DBTL).

o R-OH + Isocyanate — R-O-CO-NH-(2-methylcyclopropyl)
Cyclopropane Ring Stability
The cyclopropane ring possesses significant ring strain (~27.5 kcal/mol).

» Nucleophilic Conditions: The ring is generally stable during standard isocyanate additions
(urea/carbamate formation) under neutral or basic conditions.
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» Acidic Conditions: Strong acids can trigger ring opening, especially if the resulting
carbocation can be stabilized. Avoid strong mineral acids during workup.

o Radical Conditions: Susceptible to radical ring opening, though less common in standard
derivatization protocols.

Reactivity Logic Diagram
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Caption: Reactivity flowchart demonstrating major derivatization pathways and hydrolysis
byproduct.

Applications in Drug Discovery[6][8][9]

The 2-methylcyclopropyl moiety is a high-value "fragment” in medicinal chemistry, often
superior to simple alkyl chains (isopropyl, t-butyl) for several reasons:

» Metabolic Stability: The cyclopropyl ring blocks cytochrome P450 oxidation at the

-carbon position, a common metabolic soft spot in alkyl chains.

o Conformational Restriction: The rigid ring locks the orientation of the N-substituent,
potentially reducing the entropic penalty of binding to a protein target.

» Vector Control: The cis vs. trans isomers project substituents into distinct vectors, allowing
for precise probing of hydrophobic pockets in enzymes (e.g., Kinases, GPCRS).

Case Study Relevance: While specific proprietary drugs using this exact intermediate are often
undisclosed until patent expiry, the N-cyclopropyl urea motif is found in kinase inhibitors and
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antiviral agents. The 2-methyl substitution adds lipophilicity and asymmetry, useful for fine-
tuning solubility and permeability (LogD).

Handling and Safety
Hazard Identification

o Toxicity: Isocyanates are potent sensitizers. Inhalation can cause severe respiratory irritation
and asthma-like symptoms.

e Lachrymator: Vapors may irritate eyes and mucous membranes.
e Reactivity: Violent reaction with water; generates

which can over-pressurize sealed vessels.

Storage and Handling Protocol

o Atmosphere: Store under inert gas (Argon or Nitrogen).
o Temperature: Refrigerate (2—8°C) to prevent dimerization or polymerization.

e Quenching: Spills should be treated with a solution of 90% water, 8% concentrated
ammonia, and 2% liquid detergent to neutralize the isocyanate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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